4-benzyl-5-(3-chlorophenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione

• IUPAC Name: 4-benzyl-3-(3-chlorophenyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C15H12ClN3S/c16-13-8-4-7-12(9-13)14-17-18-15(20)19(14)10-11-5-2-1-3-6-11/h1-9H,10H2,(H,18,20)
• InChI Key: GTHBSEYUINBFPI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C(=NNC2=S)C3=CC(=CC=C3)Cl
• Molecular Formula: C15H12ClN3S
• Molecular Weight: 301.8 g/mol

Description

4-benzyl-5-(3-chlorophenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione, also known as BCTT, is a chemical compound that belongs to the class of 1,2,4-triazole derivatives. It has been found to possess various biological activities, including antifungal, antibacterial, antitumor, and antiviral properties.

Mechanism of Action

The exact mechanism of action of 4-benzyl-5-(3-chlorophenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione is not fully understood. However, it has been proposed that 4-benzyl-5-(3-chlorophenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione acts by inhibiting the synthesis of ergosterol, a vital component of fungal cell membranes. This leads to the disruption of the fungal cell membrane and ultimately results in cell death. 4-benzyl-5-(3-chlorophenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione has also been found to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death.
Biochemical and Physiological Effects:
4-benzyl-5-(3-chlorophenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione has been found to have various biochemical and physiological effects. It has been shown to inhibit the activity of enzymes such as chitinase and β-glucosidase, which are involved in the cell wall synthesis of fungi. 4-benzyl-5-(3-chlorophenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione has also been found to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair.

Advantages and Limitations for Lab Experiments

4-benzyl-5-(3-chlorophenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione has several advantages for lab experiments. It is relatively easy to synthesize and has good stability. 4-benzyl-5-(3-chlorophenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione is also soluble in many organic solvents, which makes it easier to handle in the lab. However, 4-benzyl-5-(3-chlorophenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione has some limitations as well. It is toxic to some cell types and requires careful handling. 4-benzyl-5-(3-chlorophenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione is also relatively expensive, which may limit its use in some research applications.

Future Directions

There are several future directions for the research of 4-benzyl-5-(3-chlorophenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione. One area of interest is the development of new derivatives of 4-benzyl-5-(3-chlorophenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione with improved biological activity. Another area of interest is the investigation of the mechanism of action of 4-benzyl-5-(3-chlorophenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione in more detail. Furthermore, the potential use of 4-benzyl-5-(3-chlorophenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione as a therapeutic agent in the treatment of fungal infections, cancer, and viral infections should be explored further.

Synthesis Methods

4-benzyl-5-(3-chlorophenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione can be synthesized by reacting 4-benzyl-5-(3-chlorophenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thiol with a suitable reagent such as carbon disulfide in the presence of a base like sodium hydroxide. The reaction takes place at room temperature and produces 4-benzyl-5-(3-chlorophenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione in good yield. The purity of the final product can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

4-benzyl-5-(3-chlorophenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione has been extensively studied for its various biological activities. It has been found to exhibit potent antifungal activity against a wide range of fungal strains, including Candida albicans, Aspergillus niger, and Trichophyton mentagrophytes. 4-benzyl-5-(3-chlorophenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione has also been shown to possess antibacterial activity against Gram-positive and Gram-negative bacteria, including Staphylococcus aureus and Escherichia coli.
In addition, 4-benzyl-5-(3-chlorophenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione has been found to exhibit antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. It has also been shown to possess antiviral activity against hepatitis B virus and herpes simplex virus.